Cas no 1824269-19-3 ((4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride)

• Product Name: (4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride
• CAS No: 1824269-19-3
• MF: C₁₀H₁₉ClN₄
• MW: 230.737660646439
• CID: 5719452
• PubChem ID: 86262581
• Update Time: 2025-06-11

(4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(triazol-2-ylmethyl)cyclohexyl]methanamine;hydrochloride
• EN300-240992
• 1824269-19-3
• AKOS026747310
• F2167-1632
• (4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride
• starbld0038990
• {4-[(2H-1,2,3-triazol-2-yl)methyl]cyclohexyl}methanamine hydrochloride

• Inchi： 1S/C10H18N4.ClH/c11-7-9-1-3-10(4-2-9)8-14-12-5-6-13-14;/h5-6,9-10H,1-4,7-8,11H2;1H
• InChI Key： FLNAKYGHLIKCGE-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2CCC(CN)CC2)N=CC=N1

Computed Properties

• Exact Mass: 230.1298243g/mol
• Monoisotopic Mass: 230.1298243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on (4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride

(4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride (CAS No. 1824269-19-3): A Comprehensive Overview

(4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride (CAS No. 1824269-19-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of (4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: (4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride is a white crystalline solid with a molecular formula of C₁₃H₁₉N₄·HCl and a molecular weight of 257.77 g/mol. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it suitable for various pharmaceutical formulations and biological assays. The presence of the triazole ring and the cyclohexyl moiety imparts unique chemical stability and reactivity to the molecule.

Synthesis Methods: The synthesis of (4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride typically involves a multi-step process that combines classical organic synthesis techniques with modern click chemistry approaches. One common method involves the reaction of 4-(aminomethyl)cyclohexanecarbaldehyde with azide compounds to form the triazole ring via a copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. Subsequent reduction and salt formation steps yield the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, reducing the use of hazardous reagents and improving overall yield and purity.

Biological Activities: (4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride has been extensively studied for its biological activities. One of its most notable applications is as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown significant inhibitory activity against certain kinases and proteases, making it a promising candidate for the treatment of cancer and inflammatory diseases. Additionally, the compound has demonstrated neuroprotective effects in preclinical studies, suggesting its potential use in neurodegenerative disorders such as Alzheimer's disease.

Clinical Trials: Several clinical trials are currently underway to evaluate the safety and efficacy of (4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride. Early-phase trials have focused on assessing its pharmacokinetic properties and tolerability in healthy volunteers. Preliminary results indicate that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing phase II trials are exploring its therapeutic potential in specific patient populations, including those with cancer and neurodegenerative diseases.

Recent Research Advancements: Recent research has shed light on the mechanisms underlying the biological activities of (4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride. Studies have shown that the compound can modulate key signaling pathways involved in cell proliferation and apoptosis. For example, it has been found to inhibit the activation of mitogen-activated protein kinases (MAPKs) and phosphoinositide 3-kinases (PI3Ks), which are crucial for cell survival and growth. These findings have important implications for drug development and may lead to the identification of new therapeutic targets.

Potential Applications: The unique properties of (4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride make it a valuable tool in both research and clinical settings. In addition to its potential as a therapeutic agent, it can be used as a probe molecule to study biological processes at the molecular level. Its ability to selectively target specific enzymes and signaling pathways makes it an attractive candidate for drug discovery programs aimed at developing more effective treatments for a wide range of diseases.

Conclusion: In summary, (4-((2H-1,2,3-triazol-2-yl)methyl)cyclohexyl)methanamine hydrochloride (CAS No. 1824269-19-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important molecule for further investigation. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.